2-[4-(Trifluoromethyl)phenyl]-5-phenyl-6,6,6-trifluorohex-3-yne-2,5-diol

• IUPAC Name: 1,1,1-trifluoro-2-phenyl-5-[4-(trifluoromethyl)phenyl]hex-3-yne-2,5-diol
• InChI: InChI=1S/C19H14F6O2/c1-16(26,13-7-9-15(10-8-13)18(20,21)22)11-12-17(27,19(23,24)25)14-5-3-2-4-6-14/h2-10,26-27H,1H3
• InChI Key: KWHZNOPFOIDNIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C#CC(C1=CC=CC=C1)(C(F)(F)F)O)(C2=CC=C(C=C2)C(F)(F)F)O
• Molecular Formula: C19H14F6O2
• Molecular Weight: 388.3 g/mol
• CAS No.: 230295-03-1

Description

The compound “2-[4-(Trifluoromethyl)phenyl]-5-phenyl-6,6,6-trifluorohex-3-yne-2,5-diol” is an organic compound containing two phenyl rings, a trifluoromethyl group, and two hydroxyl groups. The presence of the trifluoromethyl group could potentially make this compound more lipophilic, which could affect its reactivity and interactions with other substances.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the trifluoromethyl group and the attachment of the phenyl rings. One possible method could involve the use of trifluoromethylphenylboronic acid in a Suzuki-Miyaura cross-coupling reaction.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the trifluoromethyl group and the phenyl rings. For example, the trifluoromethyl group could potentially participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the trifluoromethyl group and the phenyl rings. For example, the trifluoromethyl group could potentially increase the compound’s lipophilicity, which could affect its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would likely involve interactions with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling this compound to minimize potential risks.

Future Directions

The future directions for research on this compound could include further studies to better understand its properties and potential applications. For example, it could be interesting to explore its potential uses in pharmaceuticals or other industries.